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Compound of Interest

Compound Name: 3-Decenoic acid

Cat. No.: B1236714

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides immediate, essential safety and

logistical information for the handling of 3-Decenoic acid, including personal protective

equipment (PPE), operational procedures, and disposal plans.

Chemical Identifier:

Name: 3-Decenoic acid

CAS Number: 15469-77-9

Molecular Formula: C1o0H1802

Molecular Weight: 170.25 g/mol

Hazard Identification and GHS Classification

3-Decenoic acid is classified with the following hazards:

Skin Irritation: Causes skin irritation.

Eye Damage/Irritation: Causes serious eye damage/irritation.[1][2][3]

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.[4]
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Some related decenoic acid compounds are also noted to be combustible liquids.
Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.

o H318/H319: Causes serious eye damage/eye irritation.

e H412: Harmful to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)

The following personal protective equipment is essential for the safe handling of 3-Decenoic

acid.
PPE Category Specifications Justification
_ _ To prevent serious eye
] Tight-sealing safety goggles or

Eye and Face Protection ) damage from splashes or

a face shield.

contact.
Chemical-resistant gloves o
) ] o To prevent skin irritation and
Skin Protection (e.g., nitrile, neoprene) and
] ) burns.

protective clothing.

NIOSH/MSHA approved

respirator if exposure limits are  To protect against inhalation of
Respiratory Protection exceeded, irritation is vapors or aerosols that may

experienced, or working in a cause respiratory irritation.

poorly ventilated area.

Operational Plan for Safe Handling

A systematic approach is crucial when working with 3-Decenoic acid. The following workflow
outlines the key steps from preparation to disposal.
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Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE

:

Ensure Proper Ventilation (Fume Hood)

Handling
Y

Carefully Transfer Chemical

:

Avoid Inhalation, Ingestion, and Contact

:

Keep Container Tightly Closed

Disposal & Decontamination

Collect Waste in Labeled Container

:

Dispose via Approved Waste Disposal Plant

:

Decontaminate Work Area and Equipment

l

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Decenoic acid.
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Step-by-Step Handling Procedures

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for 3-Decenoic acid before beginning
any work.

o Put on all required personal protective equipment, including safety goggles, chemical-
resistant gloves, and a lab coat.

o Ensure that the work area, preferably a chemical fume hood, is properly ventilated.

» Handling:

o

Handle the chemical in a well-ventilated area.

o

Avoid contact with skin and eyes. In case of contact, immediately flush the affected area
with plenty of water for at least 15 minutes. For eye contact, remove contact lenses if
present and continue rinsing. Seek medical attention if irritation persists.

o

Avoid breathing mist, gas, or vapors. If inhalation occurs, move to fresh air.

o

Keep the container tightly closed when not in use.
e Storage:
o Store in a cool, dry, and well-ventilated place.
o Keep containers tightly closed and properly labeled.

o Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of 3-Decenoic acid and any contaminated materials is critical to prevent
environmental harm.

o Waste Collection:
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o Collect all waste material, including any absorbent materials used for spills, in a suitable
and clearly labeled container.

e Disposal Method:
o Dispose of the waste through a licensed and approved waste disposal company.

o Do not allow the chemical to enter drains, sewers, or waterways to avoid harm to aquatic
life.

e Decontamination:
o Thoroughly clean and decontaminate the work area and any equipment used.

o Wash hands thoroughly after handling the chemical and before leaving the laboratory.
Contaminated clothing should be removed and washed before reuse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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